Cas no 55022-85-0 (oxepan-4-ol)

• Product Name: oxepan-4-ol
• CAS No: 55022-85-0
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 353034
• PubChem ID: 12201511
• Update Time: 2025-10-29

oxepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Oxepanol
• oxepan-4-ol
• MFCD20484082
• AS-36643
• AKOS014411810
• DTXSID50480232
• EN300-105380
• 55022-85-0
• SCHEMBL524953
• SY036492
• CS-0136871

• MDL： MFCD20484082
• Inchi： 1S/C6H12O2/c7-6-2-1-4-8-5-3-6/h6-7H,1-5H2
• InChI Key： XSVKOKYISGWZPQ-UHFFFAOYSA-N
• SMILES： O1CCCC(CC1)O

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on oxepan-4-ol

CAS No. 55022-85-0: Oxepan-4-Ol

Oxepan-4-ol, also known by its CAS registry number 55022-85-0, is a cyclic ether alcohol compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of oxepanes, which are seven-membered cyclic ethers, and the "-4-ol" designation indicates the presence of a hydroxyl group at the fourth position of the ring structure.

The molecular formula of oxepan-4-ol is C₇H₁₄O₂, and it has a molar mass of approximately 138 g/mol. Its structure consists of a seven-membered ring with one oxygen atom forming an ether linkage and a hydroxyl group (-OH) attached to the fourth carbon atom of the ring. This arrangement imparts specific chemical properties to the compound, making it suitable for various applications.

Recent studies have highlighted the potential of oxepan-4-ol in polymer chemistry, particularly as a monomer for synthesizing bio-based polymers. Researchers have explored its ability to undergo polymerization reactions under specific conditions, leading to the formation of biodegradable materials that can replace traditional petroleum-based plastics.

In addition to its role in polymer synthesis, oxepan-4-ol has been investigated for its applications in drug delivery systems due to its biocompatible nature and controlled degradation properties. Scientists have developed nanoparticles using oxepan-based polymers that can encapsulate drugs and release them in a controlled manner, enhancing therapeutic efficiency.

The synthesis of oxepan-4-ol typically involves either ring-opening polymerization or other cycloaddition reactions, depending on the desired product properties. Recent advancements in catalytic systems have enabled more efficient and selective synthesis methods, reducing production costs and improving yield rates.

From an environmental perspective, oxepan-based materials are considered more sustainable compared to conventional polymers due to their bio-degradability and reduced carbon footprint during production processes.

In conclusion, CAS No. 55022-85-0 (oxepan-4-Ol) stands as a versatile compound with promising applications across multiple industries due to its unique chemical properties and sustainability potential.